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Compound of Interest

Compound Name: cis-3-Hexenyl pyruvate

Cat. No.: B1588155

Document ID: TGP-PACE-20251222 Version: 1.0 Audience: Researchers, scientists, and drug
development professionals.

This document provides a technical overview of preliminary studies concerning pyruvic acid cis-
3-hexenyl ester (also known as (Z)-3-hexenyl pyruvate). It consolidates available
physicochemical data, outlines plausible experimental protocols based on established chemical
syntheses for related compounds, and visualizes relevant biochemical pathways.

Compound Identification and Physicochemical
Properties

Pyruvic acid cis-3-hexenyl ester is recognized as a flavor and fragrance agent and has been
identified as a volatile component in celery (Apium graveolens)[1][2][3][4]. Its primary
organoleptic characteristics are described as green, oily, fatty, with nuances of cucumber and

fruity melon rind.

Table 1: Compound Identifiers
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Identifier Value
IUPAC Name [(Z2)-hex-3-enyl] 2-oxopropanoate[5]
CAS Number 68133-76-6[5][6]

Molecular Formula

CoH1403][5]

Molecular Weight 170.21 g/mol [5]
(2)-3-Hexenyl pyruvate, Pyruvic Acid cis-3-
Synonyms
Hexenyl Ester, 3-Hexenyl 2-oxopropanoate[5][6]
FEMA Number 3934[5]
Table 2: Physicochemical Data
Property Value
Appearance Colorless to pale yellow/green clear liquid[6][7]

Assay Purity

>93%, >95.0% (GC)[6]

Boiling Point

75-77 °C @ 5.00 mm Hg[7]

Specific Gravity

0.982 to 0.990 @ 25 °C[7]

Refractive Index

1.437 to 1.445 @ 20 °C[7]

Flash Point

93.33 °C (200 °F)[7]

Experimental Protocols

While a specific, detailed protocol for the synthesis of pyruvic acid cis-3-hexenyl ester is not

readily available in the reviewed literature, two generalized methods for the synthesis of

pyruvate esters can be adapted.

Generalized Protocol 1: Esterification from Acyl Chloride

This approach involves the reaction of pyruvoyl chloride with cis-3-hexen-1-ol. Pyruvoyl

chloride can be synthesized from pyruvic acid[8]. The subsequent esterification is a standard
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procedure for converting acyl chlorides and alcohols to esters[9][10].
Methodology:

o Reagent Preparation: Dissolve cis-3-hexen-1-ol (1.0 eq) in a suitable anhydrous aprotic
solvent (e.g., dichloromethane, THF) under an inert atmosphere (N2 or Ar)[9]. Add a non-
nucleophilic base, such as triethylamine (1.1 eq), to act as an HCI scavenger[9].

¢ Reaction: Cool the solution to 0 °C using an ice bath. Add pyruvoyl chloride (1.05 eq)
dropwise to the stirred solution.

e Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor
the reaction progress using Thin Layer Chromatography (TLC).

e Workup: Upon completion, quench the reaction with saturated aqueous sodium bicarbonate
solution. Separate the organic layer, and extract the aqueous layer with the solvent.
Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

 Purification: Filter the solution and remove the solvent under reduced pressure. Purify the
crude ester by vacuum distillation or column chromatography on silica gel.
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Generalized Synthesis Workflow (Acyl Chloride Route)
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Caption: Generalized workflow for the synthesis of pyruvic acid cis-3-hexenyl ester via the acyl
chloride route.

Generalized Protocol 2: Nucleophilic Substitution from
Alkyl Halide

This method is adapted from a procedure for synthesizing other pyruvate esters, which utilizes
sodium pyruvate and an organic halide in a polar aprotic solvent[11].

Methodology:
o Reagent Preparation: Prepare or procure cis-3-hexenyl bromide or iodide.

e Reaction: In a round-bottom flask, suspend sodium pyruvate (1.2 eq) in anhydrous dimethyl
sulfoxide (DMSO). Add the cis-3-hexenyl halide (1.0 eq) to the suspension.

e Heating and Monitoring: Heat the reaction mixture to approximately 50 °C for 3-5 hours,
monitoring progress by TLC or GC-MSJ[11].

o Workup: After cooling to room temperature, pour the reaction mixture into water and extract
with diethyl ether or ethyl acetate.

 Purification: Wash the combined organic extracts with water and brine, then dry over
anhydrous sodium sulfate. After solvent removal, purify the resulting ester by vacuum
distillation.

Analytical and Characterization Data
Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS data is available for pyruvic acid cis-3-hexenyl ester from the Human Metabolome
Database (HMDB) via the MassBank of North America (MoNA)[5].

Table 3: EI-MS Fragmentation Data for Pyruvic Acid cis-3-hexenyl ester
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miz Relative Intensity (%)
43.0 99.99

67.0 32.80

39.0 19.90

81.0 11.20

29.0 9.10

(Source: MoNA, Spectra ID: JP009234)[5]

Biological Context and Signaling Pathways

Direct studies on the signaling pathways modulated by pyruvic acid cis-3-hexenyl ester are
lacking. However, the cis-3-hexenol moiety is a well-known Green Leaf Volatile (GLV). GLVs
are produced by plants in response to mechanical damage or herbivory and are involved in
plant defense signaling and communication[12][13][14].

The biosynthesis of the cis-3-hexenol precursor follows the lipoxygenase (LOX) pathway.
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Caption: Simplified biosynthesis pathway of the cis-3-hexen-1-ol precursor, a key green leaf
volatile.

Furthermore, studies on cis-3-hexenol have shown that it can attenuate stress responses in
rodents, suggesting potential neuropharmacological activity that warrants further investigation
for its ester derivatives[15]. The broader class of a-keto acid esters is also noted for rapid
hydrolysis in aqueous environments, a factor that should be considered in any biological assay
design[16].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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